Cas no 1261888-92-9 (2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid
• CAS No: 1261888-92-9
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 2761446
• PubChem ID: 53224515
• Update Time: 2025-04-21

2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318584
• 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95%
• 2-CHLORO-5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• 1261888-92-9
• DTXSID00688408
• 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid

• Inchi： 1S/C14H9ClF3NO3/c1-22-11-3-2-7(4-10(11)14(16,17)18)9-6-19-12(15)5-8(9)13(20)21/h2-6H,1H3,(H,20,21)
• InChI Key： PZJWIYLRYZPWDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CC=C(C(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 331.0223053Da
• Monoisotopic Mass: 331.0223053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4Ų